Cas no 1344818-63-8 (4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-one)

• Product Name: 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-one
• CAS No: 1344818-63-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5208135
• PubChem ID: 64280777
• Update Time: 2025-06-11

4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• 4-(1,3,5-Trimethyl-1h-pyrazol-4-yl)but-3-en-2-one
• 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-one

• Inchi： 1S/C10H14N2O/c1-7(13)5-6-10-8(2)11-12(4)9(10)3/h5-6H,1-4H3
• InChI Key： OTCQUHRMQINLJE-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC1=C(C)N(C)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-one

4-(Trimethyl-1H-pyrazol-4-yl)but-3-en-2-one: A Comprehensive Overview

The compound 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-one, identified by the CAS number 1344818-63-8, is a fascinating molecule with a diverse range of applications and properties. This compound has garnered significant attention in recent years due to its unique chemical structure and potential uses in various industries, including pharmaceuticals, agrochemicals, and materials science.

At its core, the molecule consists of a pyrazole ring substituted with a trimethyl group at the 4-position, connected to a butenone moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding. The trimethyl substitution adds bulk to the molecule, potentially influencing its solubility and bioavailability. The butenone group introduces a ketone functional group conjugated with a double bond, which can engage in various chemical reactions and interactions.

Recent studies have explored the synthesis of this compound through innovative methods, such as microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of production. For instance, researchers have demonstrated that using palladium catalysts can significantly accelerate the formation of the pyrazole ring while minimizing by-products.

In terms of applications, 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-one has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For example, it has been found to inhibit certain kinases involved in cancer cell proliferation, making it a candidate for anti-cancer drug design.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its role as a fungicide has been tested in laboratory settings, where it demonstrated efficacy against several plant pathogens. The compound's ability to disrupt fungal cell membranes without harming plant cells makes it an attractive option for sustainable agriculture practices.

The material science community has also taken interest in this compound due to its potential as a precursor for advanced materials. Its reactivity under specific conditions allows for the formation of polymers with unique mechanical and thermal properties. Recent research highlights its use in creating biodegradable polymers that could replace traditional plastics in certain applications.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No. 1344818. Results indicate that under aerobic conditions, the compound undergoes rapid degradation by microbial action, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

The synthesis and characterization of this compound have been detailed in numerous scientific journals. For instance, a study published in the Journal of Organic Chemistry provided insights into its stereochemistry and reactivity under different reaction conditions. Another paper in Green Chemistry explored eco-friendly synthesis pathways that minimize waste generation.

In conclusion, 4-(trimethyl-1H-pyrazol-4-yli)butenone (CAS No. 1344818) is a versatile compound with significant potential across multiple fields. Its unique chemical properties and diverse applications make it an area of continued research interest. As advancements in synthetic methods and application development continue, this compound is poised to play an increasingly important role in both academic and industrial settings.